![molecular formula C7H8INO B1283178 (2-Amino-5-iodophenyl)methanol CAS No. 53279-83-7](/img/structure/B1283178.png)
(2-Amino-5-iodophenyl)methanol
Overview
Description
2-Amino-5-iodophenylmethanol (AIPM) is a compound found in nature and has been studied extensively for its potential applications in scientific research. AIPM is an organic compound belonging to the class of compounds known as phenols. It is an aryliodide, meaning it contains an aryl group (a benzene ring) and an iodine atom. AIPM has been studied for its potential use in a variety of scientific applications, including synthesis, catalysis, and drug development.
Scientific Research Applications
1. Lipid Dynamics in Biological and Synthetic Membranes
Methanol, including derivatives such as (2-Amino-5-iodophenyl)methanol, is often used as a solubilizing agent for studying transmembrane proteins/peptides in biological and synthetic membranes. Research by Nguyen et al. (2019) using small angle neutron scattering revealed that methanol significantly impacts lipid dynamics, particularly the kinetics of transfer and flip-flop in lipid bilayers. This insight is crucial for understanding the structure-function relationship in cell membranes and the effects of solvents in biomembrane studies (Nguyen et al., 2019).
2. Synthesis of Multi-substituted Arenes
Sun et al. (2014) demonstrated the use of palladium-catalyzed iterative C-H halogenation reactions, involving compounds like this compound, for the gram-scale synthesis of multi-substituted arenes. Compared to traditional methods, this approach offers advantages such as milder reaction conditions, higher yields, and greater chemical diversity, which is significant for the development of new chemical entities (Sun et al., 2014).
3. Fluorescence Derivatization in Liquid Chromatography
Amino-phenyl compounds, similar to this compound, have been used as fluorescence derivatization reagents for aromatic aldehydes in liquid chromatography, as studied by Nohta et al. (1994). These compounds react selectively with aldehydes, forming fluorescent products that can be separated by reversed-phase chromatography, enhancing the detection capabilities in analytical chemistry (Nohta et al., 1994).
4. Catalysis in Organic Synthesis
Research by Bohle and Perepichka (2009) on the diazeniumdiolation of benzyl cyanide in methanol highlights the role of methanol and its derivatives in facilitating new synthetic routes in organic chemistry. Their study led to the synthesis of novel compounds like 3-oxo-4-amino-1,2,3-oxadiazole, demonstrating the potential of methanol in creating new molecular structures (Bohle & Perepichka, 2009).
Properties
IUPAC Name |
(2-amino-5-iodophenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8INO/c8-6-1-2-7(9)5(3-6)4-10/h1-3,10H,4,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSHYKMOLPBKEKQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1I)CO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8INO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301307228 | |
Record name | 2-Amino-5-iodobenzenemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301307228 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53279-83-7 | |
Record name | 2-Amino-5-iodobenzenemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=53279-83-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-5-iodobenzenemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301307228 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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